Cas no 1030420-69-9 (2-(Cyclopropylmethyl)sulfanylethan-1-amine)

• Product Name: 2-(Cyclopropylmethyl)sulfanylethan-1-amine
• CAS No: 1030420-69-9
• MF: C₆H₁₃NS
• MW: 131.23912024498
• CID: 4568661
• PubChem ID: 28693960
• Update Time: 2025-10-08

2-(Cyclopropylmethyl)sulfanylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[(Cyclopropylmethyl)sulfanyl]ethan-1-amine
• 2-[(cyclopropylmethyl)sulfanyl]ethanamine
• 2-(Cyclopropylmethyl)sulfanylethan-1-amine

• Inchi： 1S/C6H13NS/c7-3-4-8-5-6-1-2-6/h6H,1-5,7H2
• InChI Key： ULJGPGFHLWANKI-UHFFFAOYSA-N
• SMILES： C(N)CSCC1CC1

Computed Properties

• Exact Mass: 131.076871g/mol
• Monoisotopic Mass: 131.076871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 61.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 131.24g/mol
• XLogP3: 0.7
• Topological Polar Surface Area: 51.3Ų

2-(Cyclopropylmethyl)sulfanylethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers

Additional information on 2-(Cyclopropylmethyl)sulfanylethan-1-amine

Comprehensive Overview of 2-(Cyclopropylmethyl)sulfanylethan-1-amine (CAS No. 1030420-69-9)

2-(Cyclopropylmethyl)sulfanylethan-1-amine (CAS No. 1030420-69-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and chemical research. This compound, characterized by its cyclopropylmethyl and sulfanylethan-1-amine functional groups, offers a versatile scaffold for synthetic modifications. Researchers are particularly interested in its role as a building block for designing novel molecules with enhanced bioactivity and selectivity.

The growing demand for sulfur-containing amines in drug discovery has positioned 2-(Cyclopropylmethyl)sulfanylethan-1-amine as a key intermediate. Its molecular structure, featuring a cyclopropane ring, contributes to its stability and reactivity, making it a valuable candidate for exploring new therapeutic avenues. Recent studies have highlighted its potential in modulating enzyme activity and receptor interactions, which aligns with the current trend of targeting small-molecule inhibitors in precision medicine.

In the context of green chemistry and sustainable synthesis, 2-(Cyclopropylmethyl)sulfanylethan-1-amine has been investigated for its compatibility with eco-friendly reaction conditions. The compound's sulfur moiety enables efficient catalysis and functionalization under mild conditions, reducing the need for hazardous reagents. This aligns with the global push toward environmentally benign chemical processes, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in peptide mimetics and bioconjugation. Its amine group allows for straightforward derivatization, enabling the creation of hybrid molecules with tailored properties. This has sparked discussions in online forums and research communities about its applicability in drug delivery systems and biomaterial engineering. Such discussions often revolve around optimizing synthetic routes and improving yield, which are common search queries among chemists.

From a technical perspective, the synthesis of 2-(Cyclopropylmethyl)sulfanylethan-1-amine involves multi-step reactions, including nucleophilic substitution and reductive amination. These methods are well-documented in peer-reviewed journals, but recent advancements in flow chemistry and microwave-assisted synthesis have opened new possibilities for scaling up production. These keywords are highly relevant in modern chemical research, as they reflect the industry's focus on efficiency and innovation.

Quality control and analytical characterization of 2-(Cyclopropylmethyl)sulfanylethan-1-amine are critical for ensuring its suitability in high-value applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These methods are frequently searched by quality assurance professionals and researchers seeking reliable protocols for compound validation.

In summary, 2-(Cyclopropylmethyl)sulfanylethan-1-amine (CAS No. 1030420-69-9) represents a promising compound with diverse applications in medicinal chemistry, materials science, and sustainable synthesis. Its unique features, combined with the growing emphasis on green chemistry and precision medicine, make it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovation and efficiency in chemical synthesis.